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Compound of Interest

Compound Name: tert-Butoxytrimethylsilane

Cat. No.: B079100

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
tert-butoxytrimethylsilane (CAS No. 13058-24-7). The information herein is intended to equip
laboratory personnel with the knowledge necessary to mitigate risks and respond effectively in
case of an emergency. All quantitative data is summarized for clarity, and standardized
protocols for emergency situations are detailed.

Physicochemical and Hazard Profile

tert-Butoxytrimethylsilane is a highly flammable liquid and vapor that can cause skin and
serious eye irritation.[1][2] Understanding its fundamental properties is crucial for safe handling.

Table 1: Physicochemical Properties of tert-Butoxytrimethylsilane
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Property

Value

Molecular Formula

C7H180SI[1][3][4]

Molecular Weight 146.30 g/mol [1]
Boiling Point 102-104 °CJ3][5]
Melting Point -91 °C[3]

Flash Point -11 °C to 14 °CJ[3][6]
Density 0.76 g/cm?3[3]

Vapor Density

6.16 (Air = 1.0)[7]

Water Solubility

Reacts slowly with moisture/water[3]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement
L H225: Highly flammable liquid
Flammable Liquids 2
and vapor[1][8]
. . . H315: Causes skin irritation[1]
Skin Corrosion/Irritation 2

[8]

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye
irritation[1][8]

Specific target organ toxicity —

single exposure

H336: May cause drowsiness

or dizziness|[9]

Personal Protective Equipment (PPE)

A robust PPE protocol is the first line of defense against exposure. The following equipment is

mandatory when handling tert-butoxytrimethyisilane.

Table 3: Recommended Personal Protective Equipment
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Body Part Protection Standard/Specification

Tightly fitting safety goggles or EN 166 (EU) or OSHA 29 CFR

Eyes/Face .
face shield 1910.133[6][10]

Chemical-resistant gloves
_ (e.g., nitrile rubber), flame-
Skin o _ EN 374[9]
retardant antistatic protective

clothing

Full-face respirator if exposure
Respiratory limits are exceeded or irritation ~ NIOSH (US) or EN 149[10][11]

is experienced

Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to preventing accidents.

Handling

» Ventilation: Handle in a well-ventilated area or under a chemical fume hood.[10]

« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[6][10] No
smoking.[2][6]

o Electrostatic Discharge: Use non-sparking tools and take precautionary measures against
static discharge.[2][6][10] Ground and bond containers and receiving equipment.[2][6][10]

» Personal Hygiene: Wash hands thoroughly after handling.[2][6] Do not eat, drink, or smoke
when using this product.[12]

Storage

» Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[6][7][10]
e Incompatible Materials: Store away from strong oxidizing agents and strong acids.[6]

o Atmosphere: Store under an inert atmosphere as the compound is moisture-sensitive.[6][7]
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Emergency Response Protocols

In the event of an emergency, follow these detailed experimental protocols for a safe and

effective response.

Accidental Release Measures

Immediate Action: Remove all sources of ignition and evacuate personnel to a safe area.[10]
Ventilation: Ensure adequate ventilation.[10]

Personal Protection: Responders must wear appropriate personal protective equipment as
outlined in Table 3.[10]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[10]

Clean-up: Absorb the spill with inert absorbent material (e.g., sand, silica gel, acid binder,
universal binder, sawdust).[6][13]

Disposal: Collect the absorbed material and place it in a suitable, closed container for
disposal in accordance with local regulations.[10]

Firefighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.
[10] Water spray may be used to cool closed containers.[6]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.[2][13]

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of
ignition and flash back.[6] Containers may explode when heated.[6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[6][10]

First Aid Measures
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Table 4: First Aid Protocols

Exposure Route

Protocol

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical
attention.[10]

Skin Contact

Take off immediately all contaminated clothing.
Rinse the affected area with plenty of water.[10]

If skin irritation occurs, get medical attention.[6]

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses, if present and
easy to do. Continue rinsing and consult a
doctor.[10]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[10]

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for ensuring safety when working with

tert-butoxytrimethylsilane.
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Start: Handling
tert-butoxytrimethylsilane

:

Assess Risks:
- Flammability
- Irritation

Wear Appropriate PPE:
- Goggles
- Gloves
- Protective Clothing

Safe Handling Procedures:
- Use in ventilated area
- Avoid ignition sources
- Ground equipment

Proper Storage:
- Tightly closed container
- Cool, dry, ventilated area
- Away from incompatibles

Personal Exposure
Response

/
/
/
/
4
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End: Safe Completion
of Work

— e ———————————————

Spill Response Fire Response

Proper Disposal of Waste

Click to download full resolution via product page

Caption: Logical workflow for handling tert-butoxytrimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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